Cas no 90792-50-0 (5,7-Benzothiazolediamine,2-methyl-)

• Product name: 5,7-Benzothiazolediamine,2-methyl-
• CAS No: 90792-50-0
• MF: C₈H₉N₃S
• MW: 179.242159605026
• CID: 798799
• PubChem ID: 45077348

5,7-Benzothiazolediamine,2-methyl- Chemical and Physical Properties

Names and Identifiers

• 5,7-Benzothiazolediamine,2-methyl-
• Benzothiazole, 5,7-diamino-2-methyl- (7CI)
• 90792-50-0
• Benzothiazole,5,7-diamino-2-methyl-(7ci)

• Inchi： InChI=1S/C8H9N3S/c1-4-11-7-3-5(9)2-6(10)8(7)12-4/h2-3H,9-10H2,1H3
• InChI Key： QCKXNPCFZAVSFH-UHFFFAOYSA-N
• SMILES： CC1=NC2=CC(=CC(=C2S1)N)N

Computed Properties

• Exact Mass: 179.052
• Monoisotopic Mass: 179.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.2A^2
• XLogP3: 1.4